Cas no 921890-84-8 (2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide)

• Product Name: 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide
• CAS No: 921890-84-8
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 6607396
• PubChem ID: 44015705
• Update Time: 2025-10-28

2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide
• 2-(3-methylphenoxy)-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)acetamide
• SR-01000911703-1
• 921890-84-8
• N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-(m-tolyloxy)acetamide
• SR-01000911703
• AKOS024635535
• F2276-0415

• Inchi： 1S/C18H18N2O4/c1-12-3-2-4-14(9-12)24-11-17(21)20-13-5-6-16-15(10-13)18(22)19-7-8-23-16/h2-6,9-10H,7-8,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key： PQJIDWGITFSVBC-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C=CC1=2)NC(COC1=CC=CC(C)=C1)=O)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide

Comprehensive Guide to 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide (CAS No. 921890-84-8)

2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide (CAS No. 921890-84-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, is widely studied for its potential applications in drug development and therapeutic interventions. In this article, we delve into the chemical properties, synthesis, applications, and market trends of this intriguing molecule.

The molecular structure of 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide includes a benzoxazepin core, which is a heterocyclic framework known for its pharmacological relevance. The presence of the 3-methylphenoxy and acetamide moieties further enhances its bioactivity, making it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential as a modulator of enzyme activity or receptor binding.

One of the key reasons for the growing interest in CAS No. 921890-84-8 is its role in addressing current healthcare challenges. With the rise of chronic diseases and the need for novel therapeutics, compounds like 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide are being explored for their efficacy in conditions such as inflammation, neurological disorders, and metabolic syndromes. This aligns with the increasing demand for targeted and personalized medicine.

The synthesis of 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide involves multi-step organic reactions, often starting from readily available precursors. Researchers employ techniques such as nucleophilic substitution, amidation, and cyclization to achieve high yields and purity. The optimization of these synthetic routes is crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

In the pharmaceutical industry, CAS No. 921890-84-8 is being investigated for its potential as a lead compound in drug discovery. Its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) or kinases, makes it a valuable asset in the development of new therapeutics. Additionally, its structural versatility allows for further derivatization, enabling the creation of analogs with enhanced properties.

Market trends indicate a rising demand for innovative compounds like 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide, driven by advancements in biotechnology and increased funding for research and development. Pharmaceutical companies and academic institutions are actively collaborating to explore its full potential, with several patents and publications highlighting its significance.

From a regulatory perspective, CAS No. 921890-84-8 is subject to standard safety and efficacy evaluations. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its stability and prevent degradation. Researchers are encouraged to follow best practices in laboratory safety and documentation when working with this compound.

Looking ahead, the future of 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide appears promising. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacokinetic profile, and explore its therapeutic applications in greater depth. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of medical breakthroughs.

For researchers and industry professionals seeking high-quality CAS No. 921890-84-8, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Ensuring the purity and authenticity of the material is critical for achieving reliable and reproducible results in experimental studies.

In conclusion, 2-(3-methylphenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide (CAS No. 921890-84-8) represents a fascinating area of research with significant implications for drug development and biomedical science. Its unique chemical structure, combined with its potential therapeutic applications, makes it a compound worth watching in the coming years.